2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanol

• IUPAC Name: 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H9F3O2/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5,8,13H,1H3
• InChI Key: KPPGXFAXHCGFCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(C(F)(F)F)O
• Molecular Formula: C9H9F3O2
• DSSTOX Substance ID: DTXSID30385231
• Molecular Weight: 206.16 g/mol
• CAS RN: 26902-84-1

Description

2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TMPE or Trifluoroacetaldehyde 2-Methoxyphenylhydrazone and is a white crystalline solid with a molecular formula of C10H11F3O2.

Scientific Research Applications

Synthesis and Chemical Reactions

• Nucleophilic Trifluoromethylation : 2,2,2-Trifluoro-1-(N,N-dialkylaminophenyl)-ethanols and 2,2,2-Trifluoro-1-(hydroxyaryl)ethanols have been synthesized efficiently using Ruppert’s reagent and cesium fluoride (Singh, Chakraborty, & Shreeve, 2001).
• Kinetic Resolution : A method using (R)-benzotetramisole as a catalyst has been developed for the kinetic resolution of racemic 2,2,2-trifluoro-1-aryl ethanol, useful in preparing enantiomerically pure compounds (Xu, Zhou, Geng, & Chen, 2009).

Biocatalysis and Enzymatic Studies

• Chemoenzymatic Synthesis : 1‐Aryl‐2,2,2‐trifluoroethanones were synthesized and bioreduced using alcohol dehydrogenases for a stereoselective route towards the Odanacatib, an orally bioavailable inhibitor (González-Martínez, Gotor, & Gotor‐Fernández, 2019).
• Optimization of Biocatalytic Production : Using Lactobacillus senmaizuke for the synthesis of (S)-1-(4-methoxyphenyl) ethanol, an important molecule for various drug intermediates, with optimization of experimental conditions (Kavi, Özdemir, Dertli, & Şahin, 2021).

Material Science and Surface Chemistry

• Adsorption Studies on Silica : The adsorption and reaction of 2,2,2-trifluoroethanol on silica were studied using microcalorimetric, FTIR, and DFT studies, revealing insights into the interactions and bonding mechanisms (Natal-Santiago & Dumesic, 1998).

Analytical and Physical Chemistry

• Study of Luminous Performance : Research on europium (III) ternary complexes, employing compounds like 1-(4-Methoxyphenyl)- 3-(4-tert-butylphenyl)-1,3-propanedione, shows significant luminescent properties, indicating potential applications in materials science (Tang, Wei, Zhang, Hou, & Zhou, 2021).

Applications in Drug Synthesis and Evaluation

• Synthesis of Derivatives for Biological Evaluation : Derivatives involving 2,2,2-trifluoro-1-(4-methoxyphenyl)ethanol have been synthesized and evaluated for antimicrobial activity, indicating its utility in drug development (Chaudhari, 2012).

Synthesis routes and methods

Procedure details

10% Palladium on carbon (1.5 g) was added to a solution of 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanone (3.0 g) in methanol (50 ml). The resultant was hydrogenated at room temperature for 12 hrs. After which time the catalyst was filtered off through a plug of celiteand the solvent concentrated in vacuuo. The crude was purified by column chromatography on silica gel eluting with 100% hexanes the 80:20 hexanes:ethylacetate to afford the title compound as a yellow oil (3.0 g). 1H NMR (CDCl3): δ 3.75 (d, J=2.56 Hz, 1 H), 3.96 (s, 3 H), 5.35 (m,1 H), 7.05 (m, 2 H), 7.50 (m, 2 H).